4-((4-methoxyphenyl)sulfonyl)-N-(4-(3-nitrophenyl)thiazol-2-yl)butanamide

• IUPAC Name: 4-(4-methoxyphenyl)sulfonyl-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]butanamide
• InChI: InChI=1S/C20H19N3O6S2/c1-29-16-7-9-17(10-8-16)31(27,28)11-3-6-19(24)22-20-21-18(13-30-20)14-4-2-5-15(12-14)23(25)26/h2,4-5,7-10,12-13H,3,6,11H2,1H3,(H,21,22,24)
• InChI Key: QRQWZQNOSAZJPQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)CCCC(=O)NC2=NC(=CS2)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C20H19N3O6S2
• Molecular Weight: 461.5 g/mol

Description

4-((4-methoxyphenyl)sulfonyl)-N-(4-(3-nitrophenyl)thiazol-2-yl)butanamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a member of the sulfonylurea class of compounds and has been found to exhibit promising pharmacological properties.

Scientific Research Applications

Photodynamic Therapy Applications

Compounds with benzenesulfonamide derivative groups, such as those studied by Pişkin, Canpolat, and Öztürk (2020), have shown potential in photodynamic therapy (PDT). Their research on new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups has revealed properties very useful for PDT. These compounds exhibited good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, which are crucial for Type II PDT mechanisms aimed at treating cancer (Pişkin, Canpolat, & Öztürk, 2020).

Molecular Electronics

In the realm of molecular electronics, compounds featuring sulfonamide moieties serve as crucial building blocks. Stuhr-Hansen et al. (2005) described the utility of simple aryl bromides as precursors for a variety of oligo(phenylenevinylene) and oligo(phenyleneethynylene) wires. These materials are essential for developing molecular wires via efficient synthetic transformations, indicating the role of sulfonamide derivatives in advancing molecular electronic devices (Stuhr-Hansen et al., 2005).

Nonlinear Optical Material Applications

Azo sulfonamide chromophores, as investigated by Kucharski et al. (2010), have been used as active NLO materials. These compounds, when spin-coated on glass surfaces, exhibit significant nonlinear optical properties, which are beneficial for applications such as optical data storage and photonic switching. The research demonstrated the successful formation of diffraction grating in guest-host systems, highlighting the potential of sulfonamide derivatives in NLO material development (Kucharski et al., 2010).